Cas no 827317-42-0 (1H-Indole, 2-(1H-pyrazol-3-yl)-6-(trifluoromethyl)-)

• Product name: 1H-Indole, 2-(1H-pyrazol-3-yl)-6-(trifluoromethyl)-
• CAS No: 827317-42-0
• MF: C₁₂H₈F₃N₃
• MW: 251.207232475281
• CID: 685036
• PubChem ID: 135540440

1H-Indole, 2-(1H-pyrazol-3-yl)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2-(1H-pyrazol-3-yl)-6-(trifluoromethyl)-
• 2-(1,2-dihydropyrazol-3-ylidene)-6-(trifluoromethyl)indole
• SCHEMBL6486784
• RLIGURBBHXDUME-UHFFFAOYSA-N
• 2-(1,2-Dihydro-3H-pyrazol-3-ylidene)-6-(trifluoromethyl)-2H-indole
• DTXSID90741354
• 827317-42-0

• Inchi： InChI=1S/C12H8F3N3/c13-12(14,15)8-2-1-7-5-11(17-10(7)6-8)9-3-4-16-18-9/h1-6,17H,(H,16,18)
• InChI Key： RLIGURBBHXDUME-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1C(F)(F)F)NC(=C2)C3=CC=NN3

Computed Properties

• Exact Mass: 251.06703175g/mol
• Monoisotopic Mass: 251.06703175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų
• XLogP3: 2.9